4-fluoro-N-isobutylpyrrolidine-2-carboxamide
Overview
Description
4-Fluoro-N-isobutylpyrrolidine-2-carboxamide (4-F-NIPC) is a synthetic compound that has been extensively studied for its potential applications in the pharmaceutical and biomedical industries. 4-F-NIPC is a nitrogen-containing heterocyclic compound with a five-membered ring and is a derivative of pyrrolidine. It is an important building block for the synthesis of other compounds and is also used in the synthesis of pharmaceuticals and other bioactive compounds.
Scientific Research Applications
Fluorinated Liquid Crystals - Properties and Applications
Fluorinated compounds, like "4-fluoro-N-isobutylpyrrolidine-2-carboxamide," often find applications in the development of liquid crystals. Fluorine's small size allows its incorporation into liquid crystal structures without disrupting their liquid crystalline nature. This modification can lead to fascinating changes in physical properties such as melting points, mesophase morphology, and transition temperatures, which are crucial for liquid crystal display applications (Hird, 2007).
Metallation of π-Deficient Heteroaromatic Compounds
The study of π-deficient heterocyclic compounds' metallation, including fluorinated pyridines, shows significant developments in synthetic chemistry. These reactions allow for precise regioselectivity, opening pathways for synthesizing various substituted pyridines. Such methodologies are essential for creating complex molecules with potential applications in pharmaceuticals and materials science (Marsais & Quéguiner, 1983).
Stereochemistry and Pharmacological Profile
The stereochemistry of structural analogs to piracetam, including fluorinated derivatives, significantly influences their pharmacological properties. Enantiomerically pure compounds show advantages in facilitating memory processes and cognitive functions, highlighting the importance of stereochemistry in drug development (Veinberg et al., 2015).
Microbial Degradation of Polyfluoroalkyl Chemicals
Research on the environmental biodegradability of polyfluoroalkyl chemicals, which could include "4-fluoro-N-isobutylpyrrolidine-2-carboxamide" or related compounds, focuses on their degradation pathways and impacts. Understanding how these substances degrade can inform environmental risk assessments and pollution management strategies (Liu & Avendaño, 2013).
properties
IUPAC Name |
4-fluoro-N-(2-methylpropyl)pyrrolidine-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17FN2O/c1-6(2)4-12-9(13)8-3-7(10)5-11-8/h6-8,11H,3-5H2,1-2H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILPHACHCVKRRJC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C1CC(CN1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
188.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-isobutylpyrrolidine-2-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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